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Compound of Interest

Compound Name: 3-Cyclobutyl-3-oxopropanenitrile

Cat. No.: B043533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System

(GHS) classification for the chemical compound 3-Cyclobutyl-3-oxopropanenitrile. The

information herein is compiled from publicly available safety data and regulatory information to

assist researchers, scientists, and drug development professionals in the safe handling and

assessment of this substance.

GHS Classification Summary
3-Cyclobutyl-3-oxopropanenitrile is classified under the GHS with hazards related to

flammability, acute toxicity (oral, dermal, and inhalation), skin irritation, and serious eye

irritation.[1]

Signal Word: Warning

Pictograms:
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Hazard Statements:[1]

H227: Combustible liquid

H302: Harmful if swallowed

H312: Harmful in contact with skin

H315: Causes skin irritation

H319: Causes serious eye irritation

H332: Harmful if inhaled

H335: May cause respiratory irritation

Precautionary Statements:[1]

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P317: IF SWALLOWED: Get medical help.

P302+P352: IF ON SKIN: Wash with plenty of water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.
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P317: Get medical help.

P319: If eye irritation persists: Get medical help.

P321: Specific treatment (see supplemental first aid instruction on this label).

P330: Rinse mouth.

P332+P317: If skin irritation occurs: Get medical help.

P337+P317: If eye irritation persists: Get medical help.

P362+P364: Take off contaminated clothing and wash it before reuse.

P370+P378: In case of fire: Use appropriate media to extinguish.

P403: Store in a well-ventilated place.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Quantitative Data and Experimental Protocols
This section details the available quantitative data and the methodologies of the key

experiments that form the basis of the GHS classification for 3-Cyclobutyl-3-
oxopropanenitrile.

Physical and Chemical Properties
Property Value Source

Molecular Formula C₇H₉NO [1]

Molecular Weight 123.15 g/mol [1]

Toxicological Data
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The substance is classified as "Harmful if swallowed," "Harmful in contact with skin," and

"Harmful if inhaled." Specific LD50 (Lethal Dose, 50%) and LC50 (Lethal Concentration, 50%)

values from acute toxicity studies are not publicly available. The classification is based on data

submitted to regulatory bodies like the European Chemicals Agency (ECHA).

Classification: Causes skin irritation.[1]

Experimental Protocol: Acute Dermal Irritation/Corrosion Study

A study was conducted to assess the acute dermal irritation and corrosion potential in rabbits,

following OECD Test Guideline 404.

Test System: Three young adult New Zealand White (NZW) rabbits.

Procedure: A 0.5 mL dose of the test substance was applied topically via a semi-occlusive

patch to the intact skin of each rabbit. The application duration was 4 hours.

Observation: Dermal reactions, including erythema, eschar, and edema, were observed and

scored at 1, 24, 48, and 72 hours after patch removal.

Results: No dermal corrosion or irritation was observed in any of the animals at any

observation point. The skin irritation score was 0.00 for all animals.

Conclusion: Based on the criteria of the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS), the substance did not show evidence of skin corrosion or

irritation in this study.

It is important to note that while this specific study did not indicate skin irritation, the official

GHS classification from other sources is "Causes skin irritation." This discrepancy may be due

to other available data not in the public domain or variations in test conditions.

Classification: Causes serious eye irritation.[1]

Experimental Protocol: Acute Eye Irritation/Corrosion Study

An in-vivo study was conducted to evaluate the eye irritation potential of 3-Cyclobutyl-3-
oxopropanenitrile. The methodology followed a standard guideline for such assessments.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/13861115
https://pubchem.ncbi.nlm.nih.gov/compound/13861115
https://www.benchchem.com/product/b043533?utm_src=pdf-body
https://www.benchchem.com/product/b043533?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test System: The study utilized the rabbit eye model.

Procedure: A defined volume of the undiluted test substance was instilled into the

conjunctival sac of one eye of the rabbit. The other eye served as a control.

Observation: The eyes were examined for signs of irritation, including redness, swelling, and

discharge, at specified intervals after instillation.

Results: The substance was found to be a severe eye irritant.

Conclusion: The results of this study support the GHS classification of "Causes serious eye

irritation."

Classification: May cause respiratory irritation.[1]

Detailed experimental protocols for the respiratory irritation assessment of 3-Cyclobutyl-3-
oxopropanenitrile are not publicly available. The classification is based on notifications to

regulatory inventories.

Physical Hazards
Classification: Combustible liquid.[1]

Specific experimental data from flammability tests (e.g., flash point determination) are not

detailed in the publicly available documents. The classification indicates that the substance has

a flash point within the range defined for combustible liquids by GHS.

Visualized GHS Workflow
The following diagram illustrates the general workflow for the GHS classification of a chemical

substance, leading to the hazard communication elements for 3-Cyclobutyl-3-
oxopropanenitrile.
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Caption: GHS classification workflow for 3-Cyclobutyl-3-oxopropanenitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043533#ghs-classification-for-3-cyclobutyl-3-
oxopropanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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